2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide

• IUPAC Name: 2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide
• InChI: InChI=1S/C14H16N6O/c21-11(16-12-17-19-20-18-12)14(10-3-1-6-15-7-10)8-13(9-14)4-2-5-13/h1,3,6-7H,2,4-5,8-9H2,(H2,16,17,18,19,20,21)
• InChI Key: XQBBMJVYZKLPJP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(C3=CN=CC=C3)C(=O)NC4=NNN=N4
• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol

Description

2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide, also known as TAK-915, is a spirocyclic compound that has been developed for its potential therapeutic use in treating cognitive disorders such as Alzheimer's disease.

Mechanism of Action

2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide is a selective muscarinic M1 receptor positive allosteric modulator. This means that it enhances the activity of the M1 receptor, which is involved in cognitive processes such as learning and memory. By increasing the activity of the M1 receptor, this compound may improve cognitive function in individuals with cognitive disorders such as Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, this compound has been shown to increase acetylcholine release in the brain, which is a neurotransmitter that is important for cognitive function. This compound has also been shown to have a good safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of 2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide is that it has been extensively studied in preclinical models of Alzheimer's disease, and has shown promising results in improving cognitive function. However, one limitation of this compound is that it has not yet been tested in clinical trials, and its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide. One direction is to conduct clinical trials to determine the safety and efficacy of this compound in humans with cognitive disorders such as Alzheimer's disease. Another direction is to investigate the potential use of this compound in other cognitive disorders, such as Parkinson's disease and schizophrenia. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects or limitations of its use.
In conclusion, this compound is a spirocyclic compound that has shown promising results in preclinical studies for its potential use in treating cognitive disorders such as Alzheimer's disease. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide can be synthesized using a multi-step process involving the reaction of 2-pyridin-3-ylamine with 2H-tetrazol-5-yl isocyanate to form the intermediate compound, which is then reacted with spiro[3.3]heptane-2-carboxylic acid to produce this compound. This method has been reported in a patent application filed by Takeda Pharmaceutical Company Limited.

Scientific Research Applications

2-pyridin-3-yl-N-(2H-tetrazol-5-yl)spiro[3.3]heptane-2-carboxamide has been extensively studied for its potential use in treating cognitive disorders such as Alzheimer's disease. In preclinical studies, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease. This compound is believed to work by modulating the activity of a specific type of receptor in the brain called the muscarinic acetylcholine receptor.